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Compound of Interest

(2-Methoxypyridin-4-

Compound Name:

yl)methanamine hydrochloride
CAS No.: 149532-90-1
Cat. No.: B1602368

Get Quote

Abstract

This application note provides a detailed guide for the comprehensive characterization of (2-
Methoxypyridin-4-yl)methanamine hydrochloride, a key intermediate in pharmaceutical
synthesis. Ensuring the identity, purity, and stability of such compounds is critical for drug
development and manufacturing. This document outlines a multi-faceted analytical approach,
detailing the theoretical basis and practical protocols for structural elucidation, purity
assessment, and physicochemical analysis. The methodologies described herein are grounded
in established scientific principles and adhere to industry standards, providing researchers,
scientists, and drug development professionals with a robust framework for quality control and
assurance.

Introduction: The Imperative for Rigorous
Characterization
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(2-Methoxypyridin-4-yl)methanamine hydrochloride is a substituted pyridine derivative of
significant interest in medicinal chemistry and pharmaceutical development. The presence of a
methoxy group, a pyridine ring, and a primary amine function imparts specific chemical
properties that make it a versatile building block. The hydrochloride salt form is often preferred
to enhance stability and solubility.

The rigorous characterization of this compound is a non-negotiable prerequisite for its use in
any downstream application, particularly in the synthesis of Active Pharmaceutical Ingredients
(APIs). A thorough analytical workflow confirms the chemical identity, quantifies impurities, and
determines critical physicochemical properties. This ensures batch-to-batch consistency,
process control, and ultimately, the safety and efficacy of the final drug product. This guide
presents a suite of orthogonal analytical techniques designed to provide a comprehensive
profile of (2-Methoxypyridin-4-yl)methanamine hydrochloride.

Physicochemical Properties

A foundational understanding of the compound's properties is essential for selecting
appropriate analytical techniques and interpreting data.
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Property Value Source

(Calculated for the mono-

Molecular Formula C7H11CIN20 ]
hydrochloride)
] (Calculated for the mono-
Molecular Weight 174.63 g/mol )
hydrochloride)
Molecular Formula
_ _ C7H12CI2N20 PubChem CID: 70701081[1]
(Dihydrochloride)
Molecular Weight
) ) 211.09 g/mol PubChem CID: 70701081[1]
(Dihydrochloride)
Expected to be a solid, General knowledge of amine
Appearance . _ _
potentially crystalline hydrochlorides
Expected to be soluble in
N water and polar organic General knowledge of amine
Solubility ] ]
solvents like methanol and hydrochlorides

DMSO

Note: The compound can exist as a mono- or dihydrochloride salt. The analytical results,
particularly molecular weight and elemental analysis, will differ accordingly. This guide will
address characterization for the hydrochloride salt, with considerations for both forms.

Integrated Analytical Workflow

A multi-technique approach is crucial for a comprehensive characterization. Each method
provides a unique piece of the puzzle, and together they create a self-validating system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. (2-Methoxypyridin-4-yl)methanamine dihydrochloride | C7H12CI2N20O | CID 70701081 -
PubChem [pubchem.ncbi.nim.nih.gov]
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» To cite this document: BenchChem. [Application Note: Comprehensive Characterization of
(2-Methoxypyridin-4-yl)methanamine Hydrochloride]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1602368/docs#application-note-
comprehensive-characterization-of-2-methoxypyridin-4-yl-methanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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